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Compound of Interest

Compound Name:
2-Amino-5-chlorobenzophenone

Oxime-d5

Cat. No.: B15559193

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-chlorobenzophenone
Oxime-d5, a deuterated isotopologue of a key intermediate in the synthesis of several

pharmaceuticals. This document details its molecular properties, relevant experimental

protocols for its application, and the biological pathways of the molecules it is used to

synthesize.

Core Compound Data
2-Amino-5-chlorobenzophenone oxime and its deuterated form are primarily utilized as

precursors in the synthesis of 1,4-benzodiazepines. The incorporation of deuterium (in the -d5

form) is particularly useful for metabolic and pharmacokinetic studies, allowing researchers to

trace the fate of the molecule and its derivatives in biological systems.

Molecular and Physical Properties
The key quantitative data for 2-Amino-5-chlorobenzophenone Oxime and its deuterated analog

are summarized below. The molecular formula for the non-deuterated compound is
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C₁₃H₁₁ClN₂O.

Property
2-Amino-5-
chlorobenzophenone
Oxime

2-Amino-5-
chlorobenzophenone
Oxime-d5

Molecular Weight 246.69 g/mol [1][2][3][4][5] 251.72 g/mol [6]

CAS Number 18097-52-4[2][4][5] Not available

Appearance Yellow crystalline powder[5][7] Not available

Melting Point 117-120 °C[4][7] Not available

Boiling Point 434.9 °C at 760 mmHg[4][5] Not available

Solubility
Slightly soluble in Chloroform,

DMSO, and Ethyl Acetate[5]
Not available

Experimental Protocols
2-Amino-5-chlorobenzophenone oxime is a critical intermediate in the synthesis of

chlordiazepoxide, one of the first synthesized benzodiazepines. The following protocols outline

the synthesis of the oxime and its subsequent conversion to chlordiazepoxide.

Synthesis of 2-Amino-5-chlorobenzophenone Oxime
This procedure details the formation of the oxime from its corresponding benzophenone.

Materials:

2-Amino-5-chlorobenzophenone

Hydroxylamine hydrochloride

Sodium hydroxide (NaOH)

Ethanol

Activated carbon
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Procedure:

In a reaction vessel, dissolve 2-amino-5-chlorobenzophenone, hydroxylamine hydrochloride,

and sodium hydroxide in ethanol.

Heat the mixture and add activated carbon.

Reflux the mixture for approximately 3 hours.[8]

After the reaction is complete, water is added, and the ethanol is removed by distillation.[8]

The product, 2-amino-5-chlorobenzophenone oxime, is then isolated from the aqueous

mixture.

Synthesis of Chlordiazepoxide from 2-Amino-5-
chlorobenzophenone Oxime
This protocol describes the cyclization and subsequent reaction to form chlordiazepoxide.

Materials:

2-Amino-5-chlorobenzophenone oxime

Chloroacetyl chloride

Methylamine

Procedure:

The 2-amino-5-chlorobenzophenone oxime is first reacted with chloroacetyl chloride. This

step forms 2-chloroacetamido-5-chlorobenzophenone oxime.

A subsequent ring-closure reaction yields 2-chloromethyl-4-phenyl-6-chloro-quinazoline-3-

oxide.

The final step involves a reaction with methylamine, which results in the formation of

chlordiazepoxide.[5]
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Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a standard analytical technique for

assessing the purity of benzodiazepines synthesized from 2-aminophenyl ketoximes.

Typical HPLC Parameters:

Column: C18, 150 mm x 4.6 mm, 5 µm particle size

Mobile Phase: A gradient of water and acetonitrile is typically used. For example, starting

with 30% acetonitrile and increasing over the course of the run.

Detection: UV or Diode-Array Detection (DAD)

This method is effective for identifying and quantifying unreacted 2-amino-5-

chlorobenzophenone and other impurities.

Key Workflows and Pathways
Logical Workflow: Synthesis of Chlordiazepoxide
The following diagram illustrates the synthetic route from the starting material to the final

chlordiazepoxide product.
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Caption: Synthetic pathway of Chlordiazepoxide.

Signaling Pathway: Mechanism of Action of
Benzodiazepines
While 2-Amino-5-chlorobenzophenone Oxime itself is not biologically active in this context, the

benzodiazepines synthesized from it, such as chlordiazepoxide, act on the central nervous

system. Their primary mechanism of action is to enhance the effect of the neurotransmitter

gamma-aminobutyric acid (GABA) at the GABA-A receptor.[9] This results in sedative,

anxiolytic, and muscle relaxant properties.

Benzodiazepines bind to a specific site on the GABA-A receptor, distinct from the GABA

binding site.[1] This binding causes an allosteric modification of the receptor, increasing its

affinity for GABA.[3] The result is an increased frequency of the chloride channel opening,

leading to an influx of chloride ions into the neuron.[3] This hyperpolarizes the neuron, making

it less likely to fire an action potential and thus producing an inhibitory effect on neuronal

activity.[3]

The following diagram illustrates this signaling pathway.
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Caption: Benzodiazepine action on GABA-A receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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